PARP2
  • Nms-P118
    Nms-P118
    • Cat. No.:
    • B609609
    • CAS No.:
    • 1262417-51-5
    • Molecular Formula:
    • C20H24F3N3O2
    • Molecular Weight:
    • 395.4 g/mol
    Description
    a PARP-1 inhibitor;  structure in first source
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  • Veliparib dihydrochloride
    Veliparib dihydrochloride
    • Cat. No.:
    • B611655
    • CAS No.:
    • 912445-05-7
    • Molecular Formula:
    • C13H18Cl2N4O
    • Molecular Weight:
    • 317.21 g/mol
    Description
    Poly(ADP-ribose) polymerases (PARPs) have diverse roles in cellular processes, including DNA repair and apoptosis. ABT-888 is an orally bioavailable inhibitor of PARP1 and PARP2 (Kis = 5.2 and 2.9 nM, respective...
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  • AZD-2461
    AZD-2461
    • Cat. No.:
    • B612173
    • CAS No.:
    • 1174043-16-3
    • Molecular Formula:
    • C22H22FN3O3
    • Molecular Weight:
    • 395.4 g/mol
    Description
    AZD2461 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
    an inhibitor of poly(ADP-ribose) polymerase 1;  structure in first source...
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  • (rac)-Talazoparib
    (rac)-Talazoparib
    • Cat. No.:
    • B1141447
    • CAS No.:
    • 1207454-56-5
    • Molecular Formula:
    • C19H14F2N6O
    • Molecular Weight:
    • 380.4 g/mol
    Description
    Talazoparib is an orally available small molecule inhibitor of the DNA repair enzyme poly ADP-ribose polymerase (PARP) which is used as an antineoplastic agent in the treatment of selected cases of breast cancer...
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  • PJ34
    PJ34
    • Cat. No.:
    • B1196489
    • CAS No.:
    • 344458-19-1
    • Molecular Formula:
    • C17H17N3O2
    • Molecular Weight:
    • 295.34 g/mol
    Description
    PJ34 is a member of the class of phenanthridines that is 5,6-dihydrophenanthridine substituted at positions 2 and 6 by (N,N-dimethylglycyl)amino and oxo groups, respectively. It is a potent inhibitor of poly(ADP...
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  • Niraparib hydrochloride
    Niraparib hydrochloride
    • Cat. No.:
    • B1511887
    • CAS No.:
    • Molecular Formula:
    • C19H21ClN4O
    • Molecular Weight:
    • 356.8 g/mol
    Description
    Niraparib hydrochloride, also known as Niraparib hydrochloride, is a useful research compound. Its molecular formula is C19H21ClN4O and its molecular weight is 356.8 g/mol. The purity is usually 95%.
    The ex...
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  • Niraparib
    Niraparib
    • Cat. No.:
    • B1663559
    • CAS No.:
    • 1038915-60-4
    • Molecular Formula:
    • C19H20N4O
    • Molecular Weight:
    • 320.4 g/mol
    Description
    Niraparib is a 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide that has S-configuration. It is a potent inhibitor of PARP1 and PARP2 (IC50 of 3.8 and 2.1 nM, respectively) and approved as a first-line mai...
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  • BYK204165
    BYK204165
    • Cat. No.:
    • B1668166
    • CAS No.:
    • 1104546-89-5
    • Molecular Formula:
    • C15H12N2O2
    • Molecular Weight:
    • 252.27 g/mol
    Description
    BYK204165 is a selective inhibitor of poly(ADP-ribose) polymerase 1 (PARP1;  IC50 = 44.67 nM for human recombinant PARP1 in an enzyme assay). It is selective for PARP1 over PARP2 (IC50 = 4,168 nM for murine...
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  • YCH1899
    YCH1899
    • Cat. No.:
    • B10860740
    • CAS No.:
    • Molecular Formula:
    • C25H18BrFN6O3
    • Molecular Weight:
    • 549.4 g/mol
    Description
    YCH1899 is a useful research compound. Its molecular formula is C25H18BrFN6O3 and its molecular weight is 549.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YCH1899 suitable for many rese...
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  • OUL232
    OUL232
    • Cat. No.:
    • B12406990
    • CAS No.:
    • Molecular Formula:
    • C10H10N4O2S
    • Molecular Weight:
    • 250.28 g/mol
    Description
    OUL232 is a useful research compound. Its molecular formula is C10H10N4O2S and its molecular weight is 250.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OUL232 suitable for many researc...
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